3-Bromo-2-methylbenzonitrile

• IUPAC Name: 3-bromo-2-methylbenzonitrile
• InChI: InChI=1S/C8H6BrN/c1-6-7(5-10)3-2-4-8(6)9/h2-4H,1H3
• InChI Key: VJMRAGHVKBZNAF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Br)C#N
• Molecular Formula: C8H6BrN
• DSSTOX Substance ID: DTXSID20634023
• Molecular Weight: 196.04 g/mol
• CAS No.: 52780-15-1

Description

3-Bromo-2-methylbenzonitrile, also known as 2-bromo-3-methylbenzonitrile or 2-bromo-3-methylbenzamide, is an organic compound with the chemical formula C7H5BrN. It is a colorless, water-soluble, crystalline solid and is highly reactive. This compound is used in a variety of scientific applications, including synthesis and analysis of organic compounds, as well as in biochemical and physiological studies. This article will provide an overview of this compound, including its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Scientific Research Applications

Experimental and Theoretical Spectroscopic Investigations

A study conducted by Ajaypraveenkumar et al. (2018) explored the electronic structure, vibrational properties, and other characteristics of 4-Bromo-3-methylbenzonitrile using Density Functional Theory (DFT) and spectroscopic methods. This research demonstrates the potential of substituted benzonitriles, including 3-Bromo-2-methylbenzonitrile, in understanding molecular geometry and electronic properties, which are crucial in various fields of chemistry and material science (Shajikumar & Raman, 2018).

Application in Radiochemical Synthesis

Guo et al. (2008) discussed the use of meta-halo-methylbenzonitrile derivatives, similar in structure to this compound, in the synthesis of radiochemicals. Their work on microwave-induced nucleophilic fluorination on aromatic rings highlights the importance of halogenated benzonitriles in synthesizing compounds for radiolabeling, which is significant in medical imaging and pharmaceutical research (Guo et al., 2008).

Halodeboronation Studies

Szumigala et al. (2004) investigated the halodeboronation of aryl boronic acids, including the synthesis of bromo-fluorobenzonitriles. This research is relevant to understanding the chemical pathways and methodologies in synthesizing various halogenated benzonitriles, like this compound, which can be applied in organic synthesis and material science (Szumigala et al., 2004).

Photodegradation Studies

Kochany et al. (1990) examined the environmental photodecomposition of bromoxynil, a compound structurally related to this compound. Their study provides insights into the behavior of such compounds under various environmental conditions, which is critical in assessing their stability and impact in ecological and agricultural applications (Kochany et al., 1990).

Synthesis and Application in Herbicides

Research by Subbarayappa et al. (2010) focused on the high atom efficient and environment-friendly preparation of herbicides, including bromoxynil. This work highlights the synthesis and application of halogenated benzonitriles in the development of agricultural products, demonstrating the versatility of compounds like this compound in practical applications (Subbarayappa et al., 2010).

Safety and Hazards

The compound should be stored in a dry, cool, and well-ventilated place. It is incompatible with strong oxidizing agents. Contact with skin and eyes should be avoided, and dust formation should be prevented.

Mechanism of Action

Mode of Action

This can lead to changes in the function of proteins or other biomolecules .

Biochemical Pathways

They may interfere with the function of proteins or other biomolecules, disrupting normal cellular processes .

Pharmacokinetics

It’s known that the compound is a solid at room temperature . Its bioavailability would depend on factors such as its solubility, stability, and the method of administration.

Synthesis routes and methods

Procedure details

This compound was prepared in a manner similar to that described for 3-bromo-5-fluorobenzonitrile from commercially available 2,6-dibromotoluene (1.80 g, 7.20 mmol), DMF (11 mL), pyridine (1.1 mL), and copper (I) cyanide (0.52 g, 5.76 mmol). The crude product was purified by flash column chromatography (100 mL silica, hexane) to afford 50 mg (35%) of 3-bromo-2-methylbenzonitrile. Data for 3-bromo-2-methylbenzonitrile: 1H NMR (400 MHz, acetone-d6) 7.88 (d, J=8.0, 1H), 7.73 (d, J=8.0, 1H), 7.32 (t, J=15.8, 7.9, 1H), 2.58 (s, 3H).